Cas no 2639441-68-0 (2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid)

• Product Name: 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid
• CAS No: 2639441-68-0
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5642106
• PubChem ID: 165897691
• Update Time: 2025-11-01

2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2639441-68-0
• EN300-28229101
• 2-{[(benzyloxy)carbonyl](methyl)amino}-3-methoxybenzoic acid
• 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid

• Inchi： 1S/C17H17NO5/c1-18(17(21)23-11-12-7-4-3-5-8-12)15-13(16(19)20)9-6-10-14(15)22-2/h3-10H,11H2,1-2H3,(H,19,20)
• InChI Key： RQLPAQHRCZYSMX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)C1C(=CC=CC=1C(=O)O)OC)=O

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid

2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid (CAS No. 2639441-68-0): A Comprehensive Overview

2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid (CAS No. 2639441-68-0) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties: 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid is a complex organic molecule characterized by its unique functional groups. The compound features a benzene ring substituted with a methoxy group at the 3-position and a carboxylic acid group at the 2-position. The amino group is protected by a benzyl ester, which adds to the molecule's stability and reactivity. This structure confers the compound with specific physical and chemical properties, such as solubility in polar solvents and reactivity in various chemical reactions.

Synthesis Methods: The synthesis of 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid involves several steps, each requiring precise control of reaction conditions. One common approach is the sequential addition of functional groups to a starting benzene derivative. For instance, the methoxy group can be introduced via methylation of phenol, followed by the introduction of the carboxylic acid group through carboxylation or esterification reactions. The amino group is then added through an amide formation reaction, typically using a protected amine source such as N-benzyl-N-methylamine. Finally, deprotection of the amino group can be achieved under mild conditions to yield the final product.

Biological Activities: Recent studies have highlighted the potential biological activities of 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid. One notable application is in the field of enzyme inhibition. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, making it a promising candidate for drug development. For example, it has been reported to inhibit key enzymes in cancer cell metabolism, potentially leading to reduced tumor growth and increased sensitivity to chemotherapy.

Pharmacological Applications: The pharmacological properties of 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid have been extensively studied in preclinical models. In vitro studies have demonstrated its ability to modulate signaling pathways involved in inflammation and immune responses. Additionally, animal models have shown that this compound can effectively reduce inflammation and pain, suggesting its potential as an anti-inflammatory agent. These findings have sparked interest in further clinical trials to evaluate its efficacy and safety in human subjects.

Clinical Trials and Future Prospects: While 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid is still in the early stages of clinical development, preliminary results are promising. Ongoing phase I trials are focusing on assessing its safety and pharmacokinetics in healthy volunteers. If these trials yield positive results, phase II trials will be initiated to evaluate its therapeutic efficacy in specific patient populations. The compound's unique structure and biological activities make it an attractive candidate for further development in various therapeutic areas.

Conclusion: In summary, 2-{(benzyloxy)carbonyl(methyl)amino}-3-methoxybenzoic acid (CAS No. 2639441-68-0) is a multifaceted compound with significant potential in both research and clinical applications. Its unique chemical structure and biological activities make it an intriguing subject for further investigation. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the broader field of medicinal chemistry.